Cas no 913535-49-6 (4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-)

• Product Name: 4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-
• CAS No: 913535-49-6
• MF: C₁₀H₁₄N₂O₅
• MW: 242.228562831879
• CID: 996319
• Update Time: 2024-03-05

4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-5-methyl-

• Inchi： 1S/C10H14N2O5/c1-5-6(8(13)14)7(12-17-5)11-9(15)16-10(2,3)4/h1-4H3,(H,13,14)(H,11,12,15)
• InChI Key： HVJZQCPBFCQWJW-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)C(NC(OC(C)(C)C)=O)=N1

Computed Properties

• Exact Mass: 242.09
• Monoisotopic Mass: 242.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102A^2